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Compound of Interest

(3-
Glycidyloxypropyl)triethoxysilane

Cat. No. B1220607

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Glycidyloxypropyl)triethoxysilane (GLYEO), identified by CAS number 2602-34-8, is a
versatile organosilane coupling agent. Its bifunctional nature, featuring a reactive epoxy group
and hydrolyzable ethoxysilane groups, allows it to act as a molecular bridge between inorganic
substrates and organic polymers. This unique characteristic makes it a valuable tool in a wide
array of applications, including the surface modification of materials for biomedical devices, the
functionalization of nanoparticles for drug delivery systems, and the enhancement of adhesion
in composite materials. This guide provides a comprehensive overview of the technical data,
experimental applications, and reaction mechanisms of GLYEO.

Chemical and Physical Properties

The following tables summarize the key physical and chemical properties of (3-
Glycidyloxypropyl)triethoxysilane.
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Identifier Value Reference
CAS Number 2602-34-8 [1][2]
Molecular Formula C12H2605Si [11[2][3]
Molecular Weight 278.42 g/mol [1112][3]
GLYEO, 3-(2,3-
Synonyms Epoxypropyloxy)propyltriethox [11[3]
ysilane
JXUKBNICSRJFAP-
InChl Key [4]
UHFFFAOYSA-N
CCO--INVALID-LINK--
SMILES [4]
(oceyocc
Property Value Reference
Appearance Colorless to pale yellow liquid
Density 1.004 g/mL at 20 °C [1][5]
Boiling Point 124 °C at 3 mmHg [6]
Flash Point 144 °C [1][6]

Refractive Index

1.425-1.427 at 20 °C

[5]16]

Viscosity ~3cStat25°C [6]
Reacts slowly with water.
Solubility Soluble in many organic [6]

solvents.

Spectroscopic Data

While a comprehensive, publicly available dataset of spectra for (3-

Glycidyloxypropyl)triethoxysilane is limited, data for the closely related (3-

Glycidyloxypropyl)trimethoxysilane (GPTMS) is more accessible and provides valuable insights

into the expected spectral features.
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Key Features (of the
Spectroscopy Reference
analogous GPTMS)

~2940 (C-H stretch), ~1255
FTIR (cm™1) (epoxy ring), ~1100 (Si-O-C), [1107]
~910 (epoxy ring), ~850 (Si-O)

Chemical shifts corresponding
1H NMR (ppm) to the ethoxy, propyl, and [8]
glycidyl protons are expected.

Characteristic peaks for the
carbons of the ethoxy, propyl,

C NMR (ppm) | > PP ooy
and glycidyl groups are

expected.

The mass spectrum would
show the molecular ion peak
and fragmentation patterns
Mass Spectrometry ] [11]
corresponding to the loss of
ethoxy and other functional

groups.

Experimental Protocols

The following are generalized protocols for common applications of (3-
Glycidyloxypropyl)triethoxysilane in a research setting. These protocols are based on
established methods for similar silane coupling agents, particularly the trimethoxy variant, and
may require optimization for specific substrates and applications.

Protocol 1: Surface Modification of Glass Substrates for
Protein Immobilization

This protocol describes the functionalization of glass slides to introduce reactive epoxy groups
on the surface, which can then be used to covalently immobilize proteins or other biomolecules

containing nucleophilic groups (e.g., amines, thiols).

Materials:
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Glass microscope slides

(3-Glycidyloxypropyl)triethoxysilane (GLYEO)

Anhydrous ethanol

Deionized water

Nitrogen gas

Oven

Procedure:

Substrate Cleaning: Thoroughly clean the glass slides by sonicating in a sequence of
deionized water, ethanol, and again in deionized water (15 minutes each). Dry the slides
under a stream of nitrogen gas.

Surface Activation: Activate the surface hydroxyl groups by treating the slides with an oxygen
plasma for 1-2 minutes or by immersing them in a piranha solution (a 3:1 mixture of
concentrated sulfuric acid and 30% hydrogen peroxide) for 30 minutes. Caution: Piranha
solution is extremely corrosive and reactive. Handle with extreme care in a fume hood. Rinse
the slides extensively with deionized water and dry under nitrogen.

Silanization: Prepare a 1-2% (v/v) solution of GLYEO in anhydrous ethanol. Immerse the
activated glass slides in the silane solution for 1-2 hours at room temperature with gentle
agitation.

Rinsing: Remove the slides from the silane solution and rinse thoroughly with ethanol to
remove any unbound silane.

Curing: Cure the silane layer by baking the slides in an oven at 80-110 °C for 1 hour.

Storage: The epoxy-functionalized slides are now ready for protein immobilization and
should be stored in a desiccator to prevent hydrolysis of the epoxy groups.
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Protocol 2: Functionalization of Silica Nanoparticles for
Drug Delivery

This protocol outlines a general procedure for modifying the surface of silica nanoparticles with
GLYEO. The resulting epoxy-functionalized nanoparticles can be used to conjugate drugs,
targeting ligands, or other molecules.

Materials:

Silica nanoparticles

(3-Glycidyloxypropyl)triethoxysilane (GLYEO)

Anhydrous toluene or ethanol

Deionized water

Centrifuge
Procedure:

» Nanoparticle Dispersion: Disperse the silica nanoparticles in anhydrous toluene or ethanol
via sonication to achieve a uniform suspension.

 Silanization: Add a calculated amount of GLYEO to the nanoparticle suspension. A typical
starting point is a 1-5% weight ratio of GLYEO to silica nanoparticles. The optimal ratio
should be determined experimentally.

o Reaction: Allow the reaction to proceed for 4-24 hours at room temperature or elevated
temperature (e.g., 50-80 °C) under constant stirring. The reaction should be carried out
under an inert atmosphere (e.g., nitrogen or argon) to minimize premature hydrolysis of the
silane.

o Washing: After the reaction, collect the functionalized nanoparticles by centrifugation.
Remove the supernatant and wash the nanoparticles multiple times with the reaction solvent
(toluene or ethanol) to remove excess silane.
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» Drying: Dry the functionalized nanoparticles under vacuum. The nanoparticles are now ready
for conjugation with therapeutic agents or other molecules.

Reaction Mechanisms and Workflows

The utility of (3-Glycidyloxypropyl)triethoxysilane as a coupling agent stems from two
primary chemical reactions: the hydrolysis and condensation of the triethoxysilane group and
the subsequent reaction of the epoxy group.

Hydrolysis and Condensation Pathway

The triethoxysilane moiety of GLYEO undergoes hydrolysis in the presence of water to form
reactive silanol groups. These silanol groups can then condense with hydroxyl groups on the
surface of an inorganic substrate (like glass or silica) to form stable covalent siloxane bonds
(Si-O-Si). Alternatively, the silanol groups can self-condense to form a polysiloxane network on
the surface.

Co'zfjeH'lsoa)“O” Substrate—O-Si(OH)z-R-Epoxy)
(EtO)sSi-R-Epoxy H({_dﬁlgls)—b( (HO)(ESS;;;ESIE)DOX)/ Self-(:(?rhdzzn)sanon Polysiloxane Network

Click to download full resolution via product page

Caption: Hydrolysis and condensation of GLYEO on a hydroxylated surface.

Epoxy Ring-Opening Reaction Workflow

Once the GLYEO is anchored to the substrate, the terminal epoxy group is available for
reaction with various nucleophiles. A common application is the reaction with amine groups
present in proteins or other biomolecules. This reaction proceeds via a nucleophilic attack on
one of the carbon atoms of the epoxy ring, leading to the opening of the ring and the formation
of a stable covalent bond.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1220607?utm_src=pdf-body
https://www.benchchem.com/product/b1220607?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Surface-Si-R-EpoxyD
\

(Ring-Opening ReactioH Surface-Si-R-CH(OH)-CH2-NH-R' )
Nucleophile
(e.g., R'-NH2)

Click to download full resolution via product page

Caption: Covalent immobilization via epoxy ring-opening reaction.

Safety Information

(3-Glycidyloxypropyl)triethoxysilane should be handled with appropriate safety precautions
in a well-ventilated area.
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Hazard

Description

Precautionary
Reference
Measures

Eye Irritation

Causes serious eye

irritation.

Wear protective

eye/face protection. If

in eyes, rinse [1]
cautiously with water

for several minutes.

Skin Irritation

Causes skin irritation.

Wear protective
gloves. Wash skin
thoroughly after
handling.

Harmful if inhaled.

Avoid breathing vapor

or mist. Use only

Inhalation May cause respiratory ) [1][5]
T outdoors or in a well-
irritation. _
ventilated area.
Store in a cool, dry,
Air and moisture well-ventilated place.
Storage [1]

sensitive.

Keep container tightly

closed.

First Aid Measures:

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician if

irritation persists.[1]

If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]
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Applications in Research and Drug Development

The unique properties of (3-Glycidyloxypropyl)triethoxysilane make it a valuable reagent in
several areas of scientific research and drug development:

o Biomaterial Surface Modification: GLYEO is used to modify the surfaces of materials like
glass, silica, and titania to immobilize proteins, enzymes, and cells for applications in
biosensors, microarrays, and tissue engineering.

» Nanoparticle Functionalization: It is employed to functionalize a variety of nanoparticles (e.g.,
silica, magnetic nanoparticles) to improve their stability, biocompatibility, and to provide a
reactive handle for the attachment of drugs, targeting moieties, and imaging agents for
targeted drug delivery and diagnostics.

o Adhesion Promotion: In the field of drug-eluting stents and other implantable devices,
GLYEO can be used to improve the adhesion of drug-containing polymer coatings to the
device surface, ensuring a durable and controlled release of the therapeutic agent.

o Composite Materials: It serves as a coupling agent in the fabrication of high-performance
composites, enhancing the interfacial bonding between inorganic fillers and organic polymer
matrices.

Conclusion

(3-Glycidyloxypropyl)triethoxysilane is a powerful and versatile chemical tool for
researchers and professionals in the fields of materials science, biotechnology, and drug
development. Its ability to form stable covalent linkages between disparate materials opens up
a wide range of possibilities for creating advanced functional materials and sophisticated
biomedical devices. A thorough understanding of its chemical properties, reaction mechanisms,
and handling requirements is essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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